2-Chloro-3-(trifluoromethyl)quinoxaline

• IUPAC Name: 2-chloro-3-(trifluoromethyl)quinoxaline
• InChI: InChI=1S/C9H4ClF3N2/c10-8-7(9(11,12)13)14-5-3-1-2-4-6(5)15-8/h1-4H
• InChI Key: DSMMAQWRRJQVTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)Cl)C(F)(F)F
• Molecular Formula: C9H4ClF3N2
• DSSTOX Substance ID: DTXSID80353021
• Molecular Weight: 232.59 g/mol
• CAS No.: 254732-51-9

Description

2-Chloro-3-(trifluoromethyl)quinoxaline is a useful research compound. Its molecular formula is C9H4ClF3N2 and its molecular weight is 232.59 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Derivatives

• A range of new 2-substituted 3-(trifluoromethyl)quinoxalines, including various derivatives like amino, bromo, chloro, and others, were synthesized from 3-(trifluoromethyl)quinoxalin-2(1H)-one, highlighting the compound's versatility in chemical synthesis (Didenko et al., 2015).

Analytical Reagent Applications

• Quinoxaline-2-carboxylic acid and its derivatives, including 2-chloro-3-(trifluoromethyl)quinoxaline, have been utilized as analytical reagents, particularly for the gravimetric determination of various metals like Cu(II), Cd(II), and Ni(II), demonstrating its application in chemical analysis (Dutt et al., 1968).

Chemical Behavior Studies

• The chemical behavior of 2-Chloro-3-(2″-Thienoylmethyl) Quinoxaline towards various nucleophilic reagents, such as amines and alkoxides, has been described, shedding light on its reactive properties and potential applications in organic chemistry (El‐Deen & Mahmoud, 2000).

Optical and Morphological Studies

• Studies on Y-shaped tri-fluoromethyl substituted quinoxaline derivatives revealed insights into their optical properties, like absorption, emission, and quantum yield. This information is crucial for potential applications in materials science and photophysical research (Rajalakshmi & Palanisami, 2020).

Antimicrobial Activity

• Research on various quinoxaline derivatives, including 2-chloro-3-methylquinoxaline, for potential antimicrobial activity, indicates the role of these compounds in pharmaceutical research, especially in the development of new antimicrobial agents (Singh et al., 2010).

Synthesis of Novel Compounds

• The synthesis of 9-(trifluoromethyl)pyrido[1′,2′:1,2]imidazo[4,5-b]quinoxalines from 2-amino-3-chloro-6-(trifluoromethyl)quinoxaline illustrates the potential of this compound in creating novel chemical structures, which could have various applications in medicinal chemistry and material sciences (Iwata et al., 1994).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection.

Biochemical Analysis

Biochemical Properties

2-Chloro-3-(trifluoromethyl)quinoxaline plays a crucial role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound is known to inhibit certain enzymes, thereby affecting various metabolic pathways. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics . The nature of these interactions often involves the binding of this compound to the active site of the enzyme, leading to inhibition of its activity.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the MAPK/ERK signaling pathway, which is crucial for cell proliferation and differentiation . Additionally, this compound can alter gene expression by binding to DNA or interacting with transcription factors, leading to changes in the expression of specific genes involved in cell growth and apoptosis.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of enzyme activity by binding to the active site of the enzyme. This binding can prevent the enzyme from interacting with its natural substrate, thereby inhibiting its catalytic activity . Additionally, this compound can interact with DNA and RNA, leading to changes in gene expression and protein synthesis. These interactions can result in the activation or repression of specific genes, ultimately affecting cellular function.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light or high temperatures . Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including changes in cell morphology and viability. In vitro studies have demonstrated that the compound can induce apoptosis in certain cell lines after extended exposure.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit minimal effects, while higher doses can lead to significant physiological changes. For instance, studies have shown that high doses of this compound can cause liver toxicity in animal models . Additionally, threshold effects have been observed, where a certain dosage is required to elicit a measurable biological response. Toxic or adverse effects at high doses include hepatotoxicity and nephrotoxicity.

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interaction with enzymes such as cytochrome P450 . These interactions can affect the metabolism of other compounds, leading to changes in metabolic flux and metabolite levels. The compound can also influence the activity of other enzymes involved in drug metabolism, potentially altering the pharmacokinetics of co-administered drugs.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes . Once inside the cell, the compound can accumulate in specific organelles, such as the mitochondria or the nucleus, depending on its chemical properties and the presence of targeting signals.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can affect mitochondrial function and energy production. Alternatively, it may accumulate in the nucleus, where it can interact with DNA and influence gene expression.